Cas no 912773-06-9 (Ethyl 4-(2-methylimidazo[4,5-c]pyridin-1-yl)benzoate)

• Product name: Ethyl 4-(2-methylimidazo[4,5-c]pyridin-1-yl)benzoate
• CAS No: 912773-06-9
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 1962147
• PubChem ID: 57355728

Ethyl 4-(2-methylimidazo[4,5-c]pyridin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-methylimidazo[4,5-c]pyridin-1-yl)benzoate
• CTK5G9262
• AG-H-74532
• ethyl 4-{2-methyl-1H-imidazo[4,5-c]pyridin-1-yl}benzoate
• 912773-06-9
• Ethyl 4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)benzoate
• DTXSID90723271

• Inchi： InChI=1S/C16H15N3O2/c1-3-21-16(20)12-4-6-13(7-5-12)19-11(2)18-14-10-17-9-8-15(14)19/h4-10H,3H2,1-2H3
• InChI Key： UFJSXTUSACIAML-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)N2C(=NC3=C2C=CN=C3)C

Computed Properties

• Exact Mass: 281.11600
• Monoisotopic Mass: 281.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 57.01000
• LogP: 2.90560